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Compound of Interest

Compound Name: 1,6-Dinitropyrene

Cat. No.: B1200346

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,6-Dinitropyrene (1,6-DNP) is a nitrated polycyclic aromatic hydrocarbon (nitro-PAH) that is a
potent mutagen and is reasonably anticipated to be a human carcinogen.[1] It is primarily used
for research purposes, particularly in studies of genotoxicity, mutagenicity, and carcinogenicity.
[1] Accurate and consistent preparation of 1,6-DNP solutions is critical for obtaining reliable and
reproducible experimental results. These application notes provide detailed protocols for the
preparation of 1,6-DNP solutions for various laboratory applications, along with solubility data
and safety precautions.

Physicochemical Properties and Safety Data
e Molecular Formula: C16HsN20a4

« Molecular Weight: 292.25 g/mol

« Appearance: Yellow crystalline solid.[1]

« Storage: Store at -20°C, protected from light.

Safety Precautions: 1,6-Dinitropyrene is a suspected carcinogen and mutagen. Handle with
extreme care using appropriate personal protective equipment (PPE), including gloves, a lab
coat, and safety goggles. All handling of the solid compound and concentrated solutions should
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be performed in a certified chemical fume hood. Refer to the Safety Data Sheet (SDS) for
complete safety information.

Solubility of 1,6-Dinitropyrene

The solubility of 1,6-dinitropyrene can vary depending on the solvent and temperature. The
following table summarizes the available solubility information in common laboratory solvents.

Solvent Solubility Notes

A common solvent for
preparing stock solutions for in
) . vitro biological assays. A
Dimethyl Sulfoxide (DMSO) Soluble i
concentration of 0.5 mg/mL
has been used for in vivo

studies.

Used as a solvent for
commercially available certified

Toluene Moderately Soluble reference standards at
concentrations of 10 pg/mL
and 100 pg/mL.

) ) ) Generally a good solvent for
Dimethylformamide (DMF) Likely Soluble }
many organic compounds.

Often used for the extraction of
Acetone Likely Soluble nitrophenols due to its

moderate polarity.[2]

) Polar protic solvents may be
Ethanol Sparingly Soluble )
less effective.

1,6-Dinitropyrene is practically
Water Insoluble ) ] ]
insoluble in aqueous solutions.

Note: Quantitative solubility data for 1,6-dinitropyrene in many organic solvents is not readily
available in the literature. It is recommended to perform small-scale solubility tests to determine
the optimal solvent and concentration for your specific application.
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Experimental Protocols
Preparation of a Concentrated Stock Solution in DMSO

This protocol describes the preparation of a 1 mg/mL (1000 pg/mL) stock solution of 1,6-
dinitropyrene in DMSO. This stock solution can be used for subsequent dilutions to prepare

working solutions for various in vitro assays.

Materials:

1,6-Dinitropyrene (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Amber glass vial with a PTFE-lined cap

Vortex mixer

Calibrated micropipettes
Procedure:

Pre-weighing Preparation: In a chemical fume hood, carefully weigh 1 mg of 1,6-

dinitropyrene powder onto a tared weigh boat.

o Dissolution: Transfer the weighed 1,6-dinitropyrene to a clean, amber glass vial. Using a
calibrated micropipette, add 1 mL of anhydrous DMSO to the vial.

o Mixing: Tightly cap the vial and vortex thoroughly until the 1,6-dinitropyrene is completely
dissolved. Gentle warming in a water bath (up to 37°C) may aid in dissolution, but be
cautious of potential degradation at higher temperatures.

o Storage: Store the stock solution at -20°C, protected from light. The solution should be stable
for several months under these conditions. Before each use, bring the solution to room
temperature and vortex gently to ensure homogeneity.
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Preparation of Working Solutions for In Vitro Assays
(e.g., Ames Test)

This protocol provides an example of preparing a series of working solutions from a 1 mg/mL
stock solution in DMSO for a mutagenicity assay like the Ames test.

Materials:

1 mg/mL 1,6-Dinitropyrene stock solution in DMSO

Sterile cell culture medium or appropriate buffer

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Thaw Stock Solution: Thaw the 1 mg/mL 1,6-DNP stock solution at room temperature and
vortex gently.

o Serial Dilutions: Perform serial dilutions of the stock solution in sterile microcentrifuge tubes
using the appropriate cell culture medium or buffer to achieve the desired final
concentrations. For example, to prepare a 10 pg/mL working solution, add 10 pL of the 1
mg/mL stock solution to 990 pL of medium/buffer.

¢ Final Concentration in Assay: When adding the working solutions to the assay wells, ensure
the final concentration of DMSO is kept low (typically < 0.5% v/v) to avoid solvent-induced
cytotoxicity. A vehicle control (medium/buffer with the same final concentration of DMSO)
should always be included in the experiment.

o Use Immediately: It is recommended to prepare fresh working solutions for each experiment.

Diagrams
Experimental Workflow for Solution Preparation
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The following diagram illustrates the general workflow for preparing 1,6-dinitropyrene stock

and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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